2,6-difluoro-N-(3-methylphenyl)benzenesulfonamide

• Molecular Formula: C13H11F2NO2S
• Molecular Weight: 283.3 g/mol
• IUPAC Name: 2,6-difluoro-N-(3-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C13H11F2NO2S/c1-9-4-2-5-10(8-9)16-19(17,18)13-11(14)6-3-7-12(13)15/h2-8,16H,1H3
• InChI Key: YFOUDYYDSLVPIG-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NS(=O)(=O)C2=C(C=CC=C2F)F

Description

2,6-difluoro-N-(3-methylphenyl)benzenesulfonamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as DFB and belongs to the class of sulfonamides. DFB has been shown to have a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

DFB inhibits carbonic anhydrases by binding to the active site of these enzymes. This binding prevents the enzyme from catalyzing the conversion of carbon dioxide and water to bicarbonate and protons. As a result, DFB can have a range of effects on physiological processes that depend on carbonic anhydrase activity.
Biochemical and Physiological Effects:
DFB has been shown to have a range of biochemical and physiological effects. Inhibition of carbonic anhydrases can affect acid-base balance, respiration, and ion transport. DFB has also been shown to have anti-inflammatory and anti-tumor properties, making it a potential therapeutic agent for various diseases.

Advantages and Limitations for Lab Experiments

DFB has several advantages for use in lab experiments. It is a potent inhibitor of carbonic anhydrases, making it a valuable tool for studying the physiological processes that depend on these enzymes. DFB is also relatively stable and easy to synthesize, making it readily available for use in research. However, DFB also has some limitations. It can have off-target effects on other enzymes, and its use in vivo may be limited due to its potential toxicity.

Future Directions

There are several future directions for research on DFB. One area of interest is the development of DFB derivatives with improved selectivity and potency for specific carbonic anhydrase isoforms. Another area of interest is the use of DFB as a therapeutic agent for diseases such as inflammation and cancer. Further studies are also needed to better understand the potential toxic effects of DFB and its derivatives. Overall, DFB is a promising compound for scientific research, with potential applications in a range of fields.

Synthesis Methods

DFB can be synthesized using a variety of methods. One commonly used method involves the reaction of 3-methylbenzenesulfonyl chloride with 2,6-difluoroaniline in the presence of a base such as triethylamine. This reaction results in the formation of DFB as a white solid.

Scientific Research Applications

DFB has been used in numerous scientific studies due to its ability to inhibit the activity of carbonic anhydrase enzymes. Carbonic anhydrases are enzymes that play a crucial role in various physiological processes, including acid-base balance, respiration, and ion transport. Inhibition of carbonic anhydrases can have a range of effects on these processes, making DFB a valuable tool for researchers in fields such as biochemistry, physiology, and pharmacology.